Cas no 1003-04-9 (thiolan-3-one)

thiolan-3-one structure
thiolan-3-one structure
Product Name:thiolan-3-one
CAS No:1003-04-9
MF:C4H6OS
MW:102.154839992523
MDL:MFCD00005412
CID:40490
PubChem ID:61252
Update Time:2026-05-14

thiolan-3-one Chemical and Physical Properties

Names and Identifiers

    • Dihydrothiophen-3(2H)-one
    • 4,5-Dihydro-3(2H)-thiophenone
    • 3-Thiophanone
    • Tetrahydrothiophene-3-One
    • Tetrahydrothiophen-3-one
    • Dihydro-thiophen-3-one
    • 3-Tetrahydrothiophenone
    • thiolan-3-one
    • Dihydro-3-(2H)-thiophenone
    • 4,5-Dihydro-3(2H)thiophenone
    • FEMA 3266
    • Thiolane-3-one
    • TIMTEC-BB SBB007947
    • Tetrahydro-thienone
    • 3-Thiacyclopentanone
    • Dihydro-3-Thiophenone
    • dihydro-3(2h)-thiophenon
    • Dihydro-3(2H)-thiophenone
    • 3(2H)-THIOPHENONE, DIHYDRO-
    • 3-Oxotetrahydrothiophene
    • 3-Oxo-2,3,4,5-tetrahydrothiophene
    • 3-thiolanone
    • 3-Oxothiolane
    • FEMA No. 3266
    • 0E9MKH53DV
    • Dihydrothiophen-3(2H);-one
    • DSXFP
    • MDL： MFCD00005412
    • Inchi： 1S/C4H6OS/c5-4-1-2-6-3-4/h1-3H2
    • InChI Key： DSXFPRKPFJRPIB-UHFFFAOYSA-N
    • SMILES： S1C([H])([H])C(C([H])([H])C1([H])[H])=O
    • BRN： 105201

Computed Properties

  • Exact Mass: 102.01400
  • Monoisotopic Mass: 102.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 69.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.4
  • Topological Polar Surface Area: 42.4

Experimental Properties

  • Color/Form: Water white liquid.
  • Density: 1.194 g/mL at 25 °C(lit.)
  • Boiling Point: 175 °C(lit.)
  • Flash Point: Fahrenheit: 172.4 ° f
    Celsius: 78 ° c
  • Refractive Index: n20/D 1.528(lit.)
  • PSA: 42.37000
  • LogP: 0.69240
  • FEMA: 3266
  • Solubility: Not determined

thiolan-3-one Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：UN 3334
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36-S36/37/39
  • FLUKA BRAND F CODES：8-13
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S36
  • Risk Phrases：R36/37/38
  • TSCA：Yes
  • Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
  • HazardClass：9

thiolan-3-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

thiolan-3-one Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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Fluorochem
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Fluorochem
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abcr
AB118977-5 g
Tetrahydrothiophen-3-one; 97%
 1003-04-9
5g
 €52.90 2022-03-05

thiolan-3-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1003-04-9)Tetrahydrothiophen-3-one
Order Number:LE3757;LE2473010
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:44
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1003-04-9)Tetrahydrothiophen-3-one
Order Number:sfd22952
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com

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1003-04-9 (thiolan-3-one) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1003-04-9)Tetrahydrothiophen-3-one
LE3757;LE2473010
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:1003-04-9)Tetrahydrothiophen-3-one
sfd22952
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email